Cas no 2034291-68-2 (3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide
• CAS No: 2034291-68-2
• MF: C₁₈H₂₁N₅O₃
• MW: 355.391043424606
• CID: 5332361
• Update Time: 2025-10-28

3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-benzo[d]imidazol-2-yl)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)propanamide
• 3-(1H-benzimidazol-2-yl)-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

• Inchi： 1S/C18H21N5O3/c24-16(6-5-15-20-13-3-1-2-4-14(13)21-15)19-11-17-22-18(23-26-17)12-7-9-25-10-8-12/h1-4,12H,5-11H2,(H,19,24)(H,20,21)
• InChI Key： YWDQSCVZFIZSEW-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NOC(CNC(CCC3=NC4C=CC=CC=4N3)=O)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 474
• XLogP3: 1.2
• Topological Polar Surface Area: 106

Additional information on 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

Introduction to Compound with CAS No. 2034291-68-2 and Product Name: 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

The compound with the CAS number 2034291-68-2 and the product name 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines several heterocyclic rings and functional groups, making it a promising candidate for various biological applications. The presence of a benzodiazole moiety and an oxadiazole ring system suggests potential interactions with biological targets, particularly in the context of drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of multi-heterocyclic compounds in designing novel therapeutic agents. The compound in question features a 1H-benzodiazole core, which is well-known for its pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects. This core structure is further modified by the attachment of a propanamide group at the N-position, which introduces additional functionality that can influence the compound's bioactivity.

The 3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl moiety adds another layer of complexity to the molecule. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The integration of this group with the benzodiazole core in 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}propanamide suggests a synergistic effect between these two structural motifs. Such combinations have shown promise in enhancing the efficacy of drug candidates while minimizing side effects.

In the context of current pharmaceutical research, the development of compounds with novel scaffolds is crucial for overcoming drug resistance and improving therapeutic outcomes. The unique structure of 3-(1H-1,3-benzodiazol-2-yl)-N-{[3-(oxan-4-y l)-1,2,4 oxadiazol -5 -y l]methyl}propanamide positions it as a valuable tool for investigating potential therapeutic applications. The benzodiazole and oxadiazole moieties are known to interact with various biological targets, including enzymes and receptors involved in neurotransmitter systems.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a benzodiazole core with an oxadiazole ring system provides multiple sites for interaction with biological targets. This structural diversity allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which is essential for developing effective drugs. Furthermore, the presence of a propanamide group suggests that this compound may exhibit both central nervous system (CNS) activity and peripheral effects.

Recent studies have demonstrated that multi-heterocyclic compounds can exhibit enhanced bioactivity due to their complex structures. The compound 3-(1H - 1 , 3 -benzodiazol - 2 - yl ) - N - {[ 3 - ( oxan - 4 - y l ) - 1 , 2 , 4 - oxadiaz ol - 5 - y l ] m eth y l } pro pan am ide is no exception. Its unique scaffold may enable it to interact with multiple targets simultaneously, leading to synergistic therapeutic effects. This concept is particularly relevant in modern drug design, where polypharmacology is increasingly recognized as a key strategy for developing multifunctional therapeutics.

The benzodiazole moiety in this compound is known to modulate GABAergic transmission, which is relevant for treating conditions such as anxiety disorders and epilepsy. The oxadiazole ring system has also been shown to interact with various enzymes and receptors involved in inflammation and cell proliferation. By combining these two structural elements, 3-(1H - 1 , 3 -benzodiazol - 2 - yl ) - N - {[ 3 - ( oxan - 4 - y l ) - 1 , 2 , 4 ox adia z ol _5 _y l ] m eth y l } pro pan am ide may offer a new approach to treating these conditions by targeting multiple pathways simultaneously.

In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for mechanistic studies. Understanding how its structure influences its bioactivity can provide insights into drug design principles that can be applied to other molecules. The benzodiazole and oxadiazole moieties offer unique opportunities for studying receptor-ligand interactions at a molecular level. This information can be used to develop more refined pharmacological models and improve drug development strategies.

The synthesis of 3-(1H-benzodiazol-lOlyl)-N-{[S(oxan-dOYI)-l ,24-dioxal0]-methyl}propanamide involves multiple steps that highlight the synthetic challenges associated with constructing complex heterocyclic molecules. The introduction of the benzodiazole core requires careful consideration of reaction conditions to ensure high yield and purity. Similarly ,the attachment of the oxadiz01e ring system necessitates precise control over reaction parameters to avoid unwanted side products.

Recent advances in synthetic chemistry have made it possible to construct increasingly complex molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed reactions and flow chemistry have significantly improved the accessibility of multi-heterocyclic compounds like this one . These advancements are crucial for enabling researchers to explore new chemical space and discover novel therapeutic agents.

The potential applications of CAS No .20342916822 extend beyond traditional pharmaceuticals . Its unique structure makes it an attractive candidate for use in biotechnology research , where it could be employed as a scaffold for designing novel biomaterials or bioactive molecules . Furthermore , its ability to interact with multiple biological targets suggests that it may have applications in diagnostic imaging or as a probe for studying complex biological systems.

In conclusion,CAS No .20342916822 represents an exciting opportunity for researchers interested in medicinal chemistry . Its intricate molecular structure combines several pharmacologically relevant moieties , making it a promising candidate for drug discovery . By leveraging recent advances in synthetic chemistry and biotechnology , researchers can explore new possibilities for developing novel therapeutics based on this unique compound . p >